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Compound of Interest

Compound Name: N-(3-Aminophenyl)propanamide

Cat. No.: B1266060

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential procedural guidance for the safe and compliant disposal of
N-(3-Aminophenyl)propanamide. Adherence to these protocols is critical for ensuring
personnel safety, environmental protection, and regulatory compliance. N-(3-
Aminophenyl)propanamide is classified as an irritant, causing skin, eye, and respiratory
irritation[1]. Therefore, it must be handled as hazardous waste.

l. Personal Protective Equipment (PPE) and
Handling Precautions

Before initiating any disposal procedures, it is mandatory to wear appropriate personal
protective equipment. This is to mitigate risks associated with the hazardous nature of N-(3-
Aminophenyl)propanamide.

Required PPE:

» Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety goggles or a face shield.
o Lab Coat: A fully buttoned laboratory coat.

Handling Precautions:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1266060?utm_src=pdf-interest
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Aminophenyl_propanamide
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Avoid contact with skin, eyes, and personal clothing[2].

Wash hands thoroughly after handling[2].

Avoid breathing fumes[2].

Use only with adequate ventilation[2].

Minimize dust generation and accumulation[?2].

Il. Step-by-Step Disposal Protocol

The recommended method for the disposal of N-(3-Aminophenyl)propanamide is through a
licensed hazardous waste disposal service. Under no circumstances should this chemical be
disposed of down the drain or in regular trash[3].

e Segregation: Do not mix N-(3-Aminophenyl)propanamide waste with other chemical waste
unless explicitly approved by your institution's Environmental Health and Safety (EHS)
department[3].

» Containment:
o Collect all solid waste in a clearly labeled, sealable container[3].

o The label must include the full chemical name, "N-(3-Aminophenyl)propanamide,” and
the words "Hazardous Waste"[3].

o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation areal3].

o This area should be away from incompatible materials[3].

e Consult EHS: Contact your institution's EHS department to schedule a pickup and for any
specific institutional procedures|[3].
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o Documentation: Complete all required hazardous waste manifests and documentation as
provided by your EHS department or the waste disposal contractor[3].

» Professional Disposal: The licensed hazardous waste contractor will then transport the waste
for disposal at an approved waste disposal plant[2].

lll. Data Summary for Disposal

At present, specific quantitative data for the disposal of N-(3-Aminophenyl)propanamide,
such as concentration limits for drain disposal, are not available. The compound should be
treated as a hazardous chemical waste.

Parameter Guideline

) Dispose of as hazardous waste through a
Disposal Method ]
licensed contractor[2][3].

o Prohibited. Do not let the product enter drains,
Drain Disposal )
other waterways, or soil[2].

) ) Prohibited in regular trash. Must be collected as
Solid Waste Disposal
hazardous waste[3].

Chemical waste generators must determine if a
discarded chemical is classified as hazardous

Waste Classification waste according to US EPA guidelines (40 CFR
261.3) and consult state and local

regulations[2].

_ _ Do not reuse containers. Dispose of as unused
Container Disposal
product[2].

IV. Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of N-(3-Aminophenyl)propanamide.
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Caption: Disposal workflow for N-(3-Aminophenyl)propanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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